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Compound of Interest

Compound Name: 4-Dodecyloxyphenol

CAS No.: 13037-87-1

Cat. No.: B076952

Get Quote

An In-Depth Technical Guide to 4-Dodecyloxyphenol

Authored by: A Senior Application Scientist
This guide provides a comprehensive technical overview of 4-Dodecyloxyphenol, tailored for

researchers, scientists, and professionals in drug development. Moving beyond the rigid format

of a standard safety data sheet, this document synthesizes critical safety information with

practical scientific insights, including synthesis protocols, analytical characterization, and

potential research applications.

Chemical Identity and Molecular Structure
4-Dodecyloxyphenol is an organic compound featuring a phenol group where the hydrogen of

the hydroxyl group at position 4 is substituted by a dodecyl ether chain. This structure imparts

both hydrophilic (phenolic hydroxyl group) and lipophilic (dodecyl chain) properties, making it

an interesting molecule for applications in material science and as a synthetic intermediate.

IUPAC Name: 4-(dodecyloxy)phenol[1]
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CAS Number: 13037-87-1[1]

Molecular Formula: C₁₈H₃₀O₂[1][2]

Molecular Weight: 278.43 g/mol [1]

Synonyms: 4-Dodecyloxy-phenol
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1. Dissolve Hydroquinone
in DMF

2. Add Base (e.g., K₂CO₃)
to form Phenoxide

3. Add 1-Bromododecane

4. Reflux for 12-24h

5. Quench, Extract,
and Concentrate

6. Purify via Column
Chromatography

Pure 4-Dodecyloxyphenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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